Cas no 898780-75-1 (2'-Methyl-2-(4-thiomethylphenyl)propiophenone)

• Product Name: 2'-Methyl-2-(4-thiomethylphenyl)propiophenone
• CAS No: 898780-75-1
• MF: C₁₇H₁₈OS
• MW: 270.389223575592
• CID: 869432
• PubChem ID: 24725965
• Update Time: 2025-04-19

2'-Methyl-2-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• 2'-METHYL-2-(4-THIOMETHYLPHENYL)PROPIOPHENONE
• MFCD07699940
• 1-(2-Methylphenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• 898780-75-1
• AKOS016021413
• DTXSID10644358
• 2'-Methyl-2-(4-thiomethylphenyl)propiophenone

• MDL： MFCD07699940
• Inchi： 1S/C17H18OS/c1-13-5-3-4-6-16(13)17(18)12-9-14-7-10-15(19-2)11-8-14/h3-8,10-11H,9,12H2,1-2H3
• InChI Key： UEPNVKKVSZNBBY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 270.10783637g/mol
• Monoisotopic Mass: 270.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones